Cas no 1895681-34-1 (2-(1-aminocyclopropyl)methyl-4-fluoro-N,N-dimethylaniline)

• Product Name: 2-(1-aminocyclopropyl)methyl-4-fluoro-N,N-dimethylaniline
• CAS No: 1895681-34-1
• MF: C₁₂H₁₇FN₂
• MW: 208.275186300278
• CID: 6054150
• PubChem ID: 117297855
• Update Time: 2025-06-28

2-(1-aminocyclopropyl)methyl-4-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminocyclopropyl)methyl-4-fluoro-N,N-dimethylaniline
• 1895681-34-1
• EN300-1758323
• 2-[(1-aminocyclopropyl)methyl]-4-fluoro-N,N-dimethylaniline

• Inchi： 1S/C12H17FN2/c1-15(2)11-4-3-10(13)7-9(11)8-12(14)5-6-12/h3-4,7H,5-6,8,14H2,1-2H3
• InChI Key： BAFIYEDTEQLWJQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC1(CC1)N)N(C)C

Computed Properties

• Exact Mass: 208.13757671g/mol
• Monoisotopic Mass: 208.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(1-aminocyclopropyl)methyl-4-fluoro-N,N-dimethylaniline

Comprehensive Overview of 2-(1-aminocyclopropyl)methyl-4-fluoro-N,N-dimethylaniline (CAS No. 1895681-34-1)

2-(1-aminocyclopropyl)methyl-4-fluoro-N,N-dimethylaniline (CAS No. 1895681-34-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique aminocyclopropyl and fluoro-N,N-dimethylaniline moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines a cyclopropylamine group with a fluorinated aromatic ring, making it a valuable building block for drug discovery and material science applications.

The growing interest in 2-(1-aminocyclopropyl)methyl-4-fluoro-N,N-dimethylaniline is driven by its potential role in developing novel therapeutics, particularly in oncology and central nervous system (CNS) disorders. Researchers are exploring its utility as a precursor for kinase inhibitors and GPCR-targeted drugs, aligning with the current trend of precision medicine and personalized therapies. Its fluoro substitution enhances metabolic stability, a critical factor in modern drug design to improve bioavailability and reduce side effects.

In agrochemical applications, this compound's N,N-dimethylaniline backbone contributes to its efficacy as a scaffold for herbicides and fungicides. With the global push toward sustainable agriculture, derivatives of 2-(1-aminocyclopropyl)methyl-4-fluoro-N,N-dimethylaniline are being investigated for their environmental compatibility and targeted action against resistant pests. This aligns with frequent search queries like "eco-friendly agrochemical intermediates" and "fluorinated compounds in crop protection," reflecting industry demands.

From a synthetic chemistry perspective, the CAS No. 1895681-34-1 compound exemplifies advancements in C-H functionalization and cross-coupling reactions. Its cyclopropylamine group poses intriguing challenges for stereoselective synthesis, a topic frequently discussed in academic forums and patent literature. Laboratories optimizing its production often address questions such as "scalable synthesis of aminocyclopropyl derivatives" or "purification methods for fluoroaromatics," underscoring its technical relevance.

Quality control of 2-(1-aminocyclopropyl)methyl-4-fluoro-N,N-dimethylaniline requires rigorous analytical validation, including HPLC, NMR, and mass spectrometry. The compound's stability under various pH conditions and thermal profiles is a recurring theme in analytical chemistry circles, matching search trends like "degradation studies of fluorinated amines." Regulatory compliance with REACH and ICH guidelines further elevates its importance in commercial-scale manufacturing.

Emerging applications in material science include its use as a monomer for high-performance polymers with enhanced thermal resistance. The fluoro and dimethylamino groups contribute to unique electronic properties, making it a candidate for organic semiconductors—a hotspot in searches for "advanced organic electronic materials." This multidisciplinary utility positions CAS No. 1895681-34-1 as a compound bridging pharmaceuticals, agriculture, and nanotechnology.

In conclusion, 2-(1-aminocyclopropyl)methyl-4-fluoro-N,N-dimethylaniline represents a convergence of innovation across multiple scientific domains. Its structural features address contemporary needs in drug development, sustainable chemistry, and smart materials, while its synthesis and analysis continue to inspire academic and industrial research. As the scientific community prioritizes green chemistry and efficient molecular design, this compound's relevance will undoubtedly expand, answering tomorrow's challenges in science and technology.